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Cat. No.: B2633945 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Sapienic Acid Sodium Salt

Introduction
Sapienic acid ((6Z)-Hexadec-6-enoic acid) is a monounsaturated fatty acid that stands out as a

major and unique component of human sebum[1]. Its name is derived from Homo sapiens due

to its distinctive presence in humans compared to other mammals[1]. The sodium salt, sodium

sapienate, is the saponified form of this fatty acid. Sapienic acid and its derivatives are integral

to the skin's barrier function, providing antimicrobial defense against pathogenic bacteria such

as Staphylococcus aureus[2][3]. Deficiencies in sapienic acid have been linked to skin

conditions like atopic dermatitis[1][2]. Given its biological significance and therapeutic potential,

a thorough understanding of the physicochemical properties of its sodium salt is crucial for

researchers in dermatology, cosmetology, and drug development.

This guide provides a comprehensive overview of the known physicochemical properties of

sapienic acid and its sodium salt, details common experimental protocols for their

determination, and illustrates key biological pathways involving sapienic acid.

Physicochemical Properties
Quantitative data on the physicochemical properties of sapienic acid sodium salt are sparse

in publicly available literature. The following tables summarize the available data for the parent

acid and its sodium salt. For context, a comparative table for sodium palmitate, a well-

characterized saturated C16 fatty acid salt, is also provided.
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Table 1: Physicochemical Properties of Sapienic Acid and Sapienic Acid Sodium Salt

Property Sapienic Acid Sapienic Acid Sodium Salt

IUPAC Name (6Z)-Hexadec-6-enoic acid
Sodium (6Z)-hexadec-6-

enoate

Synonyms
cis-6-Hexadecenoic acid,

16:1n-10[1]
Sodium sapienate

CAS Number 17004-51-2[1][4][5] 217477-25-3[6][7][8]

Molecular Formula C₁₆H₃₀O₂[1][5] C₁₆H₂₉NaO₂[6][7]

Molar Mass 254.41 g/mol [1][5] 276.39 g/mol [6][7]

Appearance - Oil (Off-white to light yellow)[8]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

pKa Data not available Data not available

Solubility
Soluble in Chloroform,

Ethanol, Ether, Methanol[4]

Soluble in DMSO, Ethanol,

Methanol[9][10][11]. Soluble to

≥2.5 mg/mL in a solution of

EtOH, PEG300, Tween-80,

and Saline[8].

logP (Calculated) 5.33[12] Data not available

Critical Micelle Concentration

(CMC)
Not applicable Data not available

Table 2: Comparative Physicochemical Properties of Sodium Palmitate
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Property Sodium Palmitate (C₁₆H₃₁NaO₂)

Molar Mass 278.41 g/mol [13]

Melting Point 270 °C[13]

Solubility Soluble in water, ethanol. Insoluble in ether.

Critical Micelle Concentration (CMC)
Varies with conditions (e.g., temperature, ionic

strength). Approx. 8-9 mM in water.

Experimental Protocols
The determination of the physicochemical properties of fatty acid salts involves standardized

analytical methods. Below are detailed protocols applicable for characterizing sapienic acid
sodium salt.

Determination of Melting Point (Capillary Tube Method)
The capillary tube method is a standard technique for determining the melting point of solid

crystalline substances.

Sample Preparation: A small amount of dry, powdered sapienic acid sodium salt is packed

into a capillary tube (sealed at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer or temperature probe. The apparatus is heated at a controlled rate.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which it becomes completely liquid (clear point) are recorded. The melting

point is reported as this range.

Refinement: For high accuracy, the heating rate is slowed to 1-2 °C per minute as the

expected melting point is approached.

Determination of Solubility
This protocol determines the solubility of sapienic acid sodium salt in various solvents.
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Solvent Selection: A range of solvents (e.g., water, ethanol, DMSO, acetone) are selected.

Sample Addition: A known, small amount of sapienic acid sodium salt (e.g., 1 mg) is added

to a fixed volume of the solvent (e.g., 1 mL) in a vial at a controlled temperature (e.g., 25 °C).

Equilibration: The mixture is agitated (e.g., using a vortex mixer or shaker) for a set period to

ensure equilibrium is reached.

Observation: The solution is visually inspected for undissolved solute. If the sample dissolves

completely, further aliquots are added until saturation is reached.

Quantification: The concentration of the saturated solution is determined analytically (e.g., by

HPLC or gravimetric analysis after solvent evaporation) to report solubility in terms of mg/mL

or mol/L.

Analysis of Fatty Acid Composition by Gas
Chromatography (GC)
Gas chromatography is used to determine the purity of the fatty acid and identify any

contaminants.

Derivatization: The sodium salt is converted to a more volatile ester form, typically Fatty Acid

Methyl Esters (FAMEs). This is achieved by transesterification, for example, by heating the

sample in methanol with a catalyst like potassium hydroxide or boron trifluoride[14][15].

Injection: A small volume of the FAMEs solution is injected into the GC, which is equipped

with a suitable capillary column (e.g., a polar column like biscyanopropyl polysiloxane).

Separation: The FAMEs are separated based on their boiling points and interactions with the

column's stationary phase. The oven temperature is programmed to ramp up to ensure

efficient separation[16].

Detection: A Flame Ionization Detector (FID) is commonly used to detect the FAMEs as they

elute from the column.

Quantification: The peak area of sapienic acid methyl ester is compared to the total area of

all fatty acid peaks to determine its relative purity. Identification is confirmed by comparing
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retention times with a known standard.
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Workflow for Purity Analysis by Gas Chromatography.

Biological Activity and Signaling Pathways
Sapienic acid is not merely a structural lipid; it is an active biomolecule involved in biosynthesis,

antimicrobial defense, and cellular signaling.

Biosynthesis of Sapienic Acid and Sebaleic Acid
Sapienic acid is uniquely synthesized in human sebaceous glands from palmitic acid, a

common saturated fatty acid. This reaction is catalyzed by the enzyme Δ6-desaturase

(FADS2), which typically acts on polyunsaturated fatty acids[1][2][3]. Sapienic acid can be

further metabolized into sebaleic acid, another fatty acid unique to sebum[2].

Palmitic Acid
(16:0)

Sapienic Acid
(16:1n-10)

 Δ6-Desaturase (FADS2) 8-cis-Octadecenoic Acid
(18:1n-10)

 Elongase Sebaleic Acid
(18:2n-10)

 Δ5-Desaturase

Click to download full resolution via product page

Biosynthesis pathway of Sapienic and Sebaleic acids.

Antimicrobial Mechanism of Action
One of the most studied functions of sapienic acid is its potent antimicrobial activity, particularly

against Gram-positive bacteria[7][17]. It is a key component of the skin's innate immune

system[3]. The proposed mechanism involves the disruption of the bacterial cell membrane.

Proposed Antimicrobial Workflow
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Proposed antimicrobial mechanism of Sapienic Acid.
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Role in Cancer Cell Signaling
Recent studies have shown that sapienic acid can influence signaling pathways in cancer cells.

In breast cancer cell lines, supplementation with sapienic acid has been shown to affect the

expression and phosphorylation of key proteins in the EGFR, AKT, and mTOR signaling

cascade[16][18][19]. This suggests that sapienic acid metabolism can impact membrane

composition and properties, thereby modulating oncogenic signaling[18][19].
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Influence of Sapienic Acid on the EGFR-AKT-mTOR pathway.

Conclusion
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Sapienic acid sodium salt is a biologically significant molecule with critical roles in skin health

and cellular signaling. While comprehensive data on its physicochemical properties remain to

be fully elucidated, its known characteristics, particularly its solubility and antimicrobial activity,

make it a compound of high interest for therapeutic and cosmetic applications. The

experimental protocols and pathway diagrams provided in this guide offer a foundational

framework for researchers and professionals engaged in the study and application of this

unique human fatty acid salt. Further research is warranted to fully characterize its physical

properties, which will undoubtedly accelerate its development into novel products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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